Cas no 480-40-0 (Chrysin)

Chrysin Properties

Names and Identifiers

• Chrysin
• 5,7-Dihydroxyflavone
• Chrysin-5,7-dihydroxy Flavone
• 5,7-dihydroxy-2-phenyl-4H-benzo(b)pyran-4-one
• 5,7-Dihydroxy-2-phenyl-4H-chromen-4-one
• 5,7-dihydroxy-2-phenylchromen-4-one
• CHRYSIN(AS)
• CHRYSIN(AS) PrintBack
• 5,7-Dihydroxy-2-phenyl-4H-benzo[b]pyran-4-one
• [ "5", "7-Dihydroxyflavone" ]
• 5
• Chrysine
• Crysin
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-phenyl-
• FLAVONE, 5,7-DIHYDROXY-
• NSC407436
• 5,7-Dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• 5,7-Dihydroxy-2-phenyl-chromen-4-one
• 3CN01F5ZJ5
• RTIXKCRFFJGDFG-UHFFFAOYSA-N
• Chrysin, 99+%
• MLS001074879
• MLS006011841
• SMR000112318
• MLSMR
• MLS000697728
• +Expand

• MDL： MFCD00006834
• InChIKey： RTIXKCRFFJGDFG-UHFFFAOYSA-N
• Inchi： 1S/C15H10O4/c16-10-6-11(17)15-12(18)8-13(19-14(15)7-10)9-4-2-1-3-5-9/h1-8,16-17H
• SMILES： O1C(=C([H])C(C2=C(C([H])=C(C([H])=C12)O[H])O[H])=O)C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0233276

Computed Properties

• Exact Mass: 254.057909g/mol
• Surface Charge: 0
• XLogP3: 2.1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 254.057909g/mol
• Monoisotopic Mass: 254.057909g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 19
• Complexity: 384
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 12
• Surface Charge: 0
• Molecular Weight: 254.24

Experimental Properties

• LogP: 2.87120
• PSA: 70.67000
• Merck: 2256
• Refractive Index: 1.4872 (estimate)
• Boiling Point: 491.9°C at 760 mmHg
• Melting Point: 284-286 °C (lit.)
• Flash Point: 192.5 °C
• Solubility: 84 mg/L @ 25 °C (est)
• Color/Form: Yellow powder
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 1.2693 (rough estimate)

Chrysin Security Information

• RTECS：LK8329050
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22; S24/25; S36; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：10

Chrysin Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

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